4-(2,2,2-Trifluoroethoxy)butan-1-amine
Overview
Description
4-(2,2,2-Trifluoroethoxy)butan-1-amine is a chemical compound with the molecular formula C6H12F3NO . It is used in proteomics research .
Molecular Structure Analysis
The molecular structure of 4-(2,2,2-Trifluoroethoxy)butan-1-amine consists of a butan-1-amine backbone with a trifluoroethoxy group attached at the 4th carbon . The molecular weight of this compound is 171.16 .Physical And Chemical Properties Analysis
4-(2,2,2-Trifluoroethoxy)butan-1-amine has a molecular weight of 171.16 . Detailed physical and chemical properties such as melting point, boiling point, and density were not found in the available resources .Scientific Research Applications
Synthesis of Benzimidazole Derivatives
The compound can be used in the synthesis of benzimidazole derivatives. By varying the functional group at the N-terminal of the benzimidazole by different L-amino acids, several 2-(4-(2,2,2-trifluoroethoxy)-3-methylpyridin-2-ylthio)-1H-benzo[d]imidazole derivatives were synthesized . These derivatives were examined for their antiproliferative effects against human leukemia cell lines .
Anticancer Applications
The benzimidazole derivatives synthesized using “4-(2,2,2-Trifluoroethoxy)butan-1-amine” have shown moderate antitumor activity. Specifically, compound 9j containing a cysteine residue exhibited good inhibition compared to other amino acid residues . This suggests potential applications in cancer treatment.
Synthesis of Imidazoles and Pyrimidines
The compound can be used in the synthesis of substituted [4-(2,2,2-trifluoroethoxy)-2-pyridinyl]-methylthio-imidazoles and -pyrimidines . These synthesized compounds were characterized, and their structures were confirmed by X-ray crystallography .
Gastric Medicine Applications
The synthesized imidazoles and pyrimidines have potential applications in gastric medicine. They can be used as analogs of benzimidazole in several active pharmaceutical ingredients .
Anti-Diabetic Applications
Some derivatives of “4-(2,2,2-Trifluoroethoxy)butan-1-amine” have been evaluated for their anti-diabetic properties using in vitro and in vivo biological models .
Cytotoxic Evaluation
The compound can be used in the cytotoxic evaluation of novel derivatives. The synthesized compounds were examined for their antiproliferative effects against human leukemia cell lines .
Mechanism of Action
properties
IUPAC Name |
4-(2,2,2-trifluoroethoxy)butan-1-amine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H12F3NO/c7-6(8,9)5-11-4-2-1-3-10/h1-5,10H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IYZCCBQUCASCRV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CCOCC(F)(F)F)CN |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H12F3NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
171.16 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(2,2,2-Trifluoroethoxy)butan-1-amine | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(5-fluoro-2-methylphenyl)-2-{4-[3-(2-thienyl)-1,2,4-oxadiazol-5-yl]piperidin-1-yl}acetamide](/img/structure/B2848057.png)
![Methyl 2-[1-(6-chloropyridine-2-carbonyl)-2,3-dihydroindol-3-yl]acetate](/img/structure/B2848058.png)
![8-(3,5-Dimethylpyrazolyl)-1-[(4-fluorophenyl)methyl]-3-methyl-7-(methylethyl)-1,3,7-trihydropurine-2,6-dione](/img/structure/B2848062.png)
![1-methyl-1H,4H,5H,6H,7H,8H-pyrazolo[4,3-c]azepine](/img/structure/B2848069.png)
![3-(1-(2-(benzo[d]isoxazol-3-yl)acetyl)piperidin-4-yl)thieno[3,2-d][1,2,3]triazin-4(3H)-one](/img/structure/B2848073.png)
![[2-(Difluoromethyl)-4-fluorophenyl]methanol](/img/structure/B2848080.png)